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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531 Get Quote

Technical Guide: 4-Ethylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other physicochemical properties of 4-Ethylbenzyl alcohol. It also includes a detailed

experimental protocol for its analysis via High-Performance Liquid Chromatography (HPLC)

and a visualization of its synthesis pathway.

Core Molecular Information
4-Ethylbenzyl alcohol is an aromatic primary alcohol.[1] Its structure consists of a benzyl

alcohol core with an ethyl group substituted at the para (4-position) of the phenyl ring.[1]

Molecular Structure and Weight
The fundamental structural and quantitative details of 4-Ethylbenzyl alcohol are summarized

below.
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Property Value Citations

Molecular Formula C₉H₁₂O [2][3]

Molecular Weight 136.19 g/mol [2][4]

IUPAC Name (4-ethylphenyl)methanol [1]

CAS Number 768-59-2 [1][2]

SMILES CCC1=CC=C(CO)C=C1 [1]

InChI Key
YSLBFFIVJGJBSA-

UHFFFAOYSA-N
[1]

Physicochemical and Experimental Data
A summary of key experimental and computed properties of 4-Ethylbenzyl alcohol is provided

in the table below, offering valuable data for experimental design and drug development

applications.

Property Value Citations

Appearance Colorless to light yellow liquid [2]

Density 1.028 g/mL at 25°C [2][3]

Boiling Point 115-117°C at 9 mm Hg [2][3]

Flash Point 220°F [5]

Refractive Index (n20/D) 1.527 [2][3]

Topological Polar Surface Area 20.2 Å² [5]

LogP 2.27

Experimental Protocol: Analysis by HPLC
This section details a reverse-phase high-performance liquid chromatography (RP-HPLC)

method for the analysis of 4-Ethylbenzyl alcohol.[6] This method can be adapted for purity

assessment and quantification in various sample matrices.[6]
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Objective: To separate and quantify 4-Ethylbenzyl alcohol.

Materials and Reagents:

4-Ethylbenzyl alcohol standard

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid or Formic acid (for MS compatibility)

HPLC system with UV or Mass Spectrometry (MS) detector

Reverse-phase C18 column (e.g., Newcrom R1 or equivalent)

Chromatographic Conditions:

Column: Newcrom R1 or a similar reverse-phase C18 column.[6]

Mobile Phase: A mixture of acetonitrile and water, with a small amount of phosphoric acid.[6]

For applications requiring mass spectrometry, phosphoric acid should be substituted with

formic acid.[6]

Detection: UV detection is suitable. The specific wavelength should be optimized based on

the UV absorbance spectrum of 4-Ethylbenzyl alcohol.

Flow Rate and Temperature: These parameters should be optimized to achieve good peak

shape and resolution.

Procedure:

Standard Preparation: Prepare a stock solution of 4-Ethylbenzyl alcohol of known

concentration in the mobile phase. Create a series of dilutions to generate a calibration

curve.

Sample Preparation: Dissolve the sample containing 4-Ethylbenzyl alcohol in the mobile

phase. Filter the sample through a 0.45 µm syringe filter before injection to remove any
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particulate matter.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: A calibration curve can be constructed by plotting the peak area against the

concentration of the standards. The concentration of 4-Ethylbenzyl alcohol in the samples

can then be determined from this curve.

Synthesis Pathway
4-Ethylbenzyl alcohol can be synthesized from 4-ethylbenzyl chloride through a nucleophilic

substitution reaction. The logical workflow for this synthesis is depicted below.

4-ethylbenzyl chloride

Hydrolysis
(e.g., with H₂O or OH⁻)

4-Ethylbenzyl alcohol Chloride ion (Cl⁻)

releases

Click to download full resolution via product page

Caption: Synthesis of 4-Ethylbenzyl alcohol from 4-ethylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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